Cas no 2171780-43-9 (1-(3-aminooxan-3-yl)-4-methylcyclohexan-1-ol)

• Product Name: 1-(3-aminooxan-3-yl)-4-methylcyclohexan-1-ol
• CAS No: 2171780-43-9
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6036566
• PubChem ID: 165442283
• Update Time: 2025-05-18

1-(3-aminooxan-3-yl)-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminooxan-3-yl)-4-methylcyclohexan-1-ol
• 2171780-43-9
• EN300-1643327

• Inchi： 1S/C12H23NO2/c1-10-3-6-12(14,7-4-10)11(13)5-2-8-15-9-11/h10,14H,2-9,13H2,1H3
• InChI Key： IKJDZWJLERBQHX-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)CC1)C1(COCCC1)N

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(3-aminooxan-3-yl)-4-methylcyclohexan-1-ol

Introduction to 1-(3-Aminooxan-3-yl)-4-methylcyclohexan-1-ol (CAS No: 2171780-43-9)

1-(3-Aminooxan-3-yl)-4-methylcyclohexan-1-ol, identified by the CAS number 2171780-43-9, is a complex organic compound with a unique molecular structure that has garnered attention in various scientific and industrial applications. This compound, often referred to as 4-methylcyclohexanol derivative, belongs to the class of cyclic alcohols with amino-containing side chains. Its structure consists of a cyclohexane ring substituted with a hydroxyl group at position 1, a methyl group at position 4, and an aminooxane moiety attached to the same carbon as the hydroxyl group.

The molecular formula of this compound is C₉H₁₆N₂O₂, and its molecular weight is approximately 188.25 g/mol. The presence of both hydroxyl and amino groups makes it highly versatile in terms of reactivity and functionality. Recent studies have highlighted its potential in pharmaceutical chemistry, where it serves as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents.

The synthesis of 1-(3-Aminooxan-3-yl)-4-methylcyclohexan-1-ol typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. One notable approach involves the reaction of cyclohexanol derivatives with amino-containing precursors under specific conditions to form the aminooxane ring. This method has been optimized in recent years to enhance yield and purity, making it more accessible for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 280°C under standard conditions. Its solubility in water is moderate, which makes it suitable for use in aqueous-based chemical processes. The compound's stability under various pH conditions has also been studied extensively, revealing its resilience in both acidic and basic environments.

The applications of CAS No: 2171780-43-9 extend beyond pharmaceuticals. It has been utilized in the development of advanced materials, such as polyurethanes and other polymers, where its functional groups contribute to cross-linking and structural integrity. Additionally, recent research has explored its potential in catalysis, where it acts as a chiral auxiliary in asymmetric synthesis reactions.

In the field of analytical chemistry, this compound serves as a reference standard for chromatographic methods due to its well-defined structure and distinct retention properties. Its use in quality control processes ensures the accuracy and reliability of analytical techniques across various industries.

The environmental impact of 1-(3-Aminooxan-3-yl)-4-methylcyclohexan-1-ol has also been a topic of interest. Studies have shown that it biodegrades efficiently under aerobic conditions, minimizing its ecological footprint. This characteristic makes it an attractive option for eco-friendly chemical processes.

In conclusion, CAS No: 2171780-43-9, or 4-methylcyclohexanol derivative, is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in modern chemistry. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in both academic and industrial settings.